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Compound of Interest

3-Thio-pheneacrylic acid methyl
Compound Name:
ester

cat. No.: B3386776

An In-depth Technical Guide to Methyl 3-(Thiophen-3-yl)acrylate
For Researchers, Scientists, and Drug Development Professionals
CAS Number: 135835-43-7

This technical guide provides a comprehensive overview of methyl 3-(thiophen-3-yl)acrylate, a
valuable synthetic intermediate. This document details its chemical and physical properties,
synthesis methodologies, spectroscopic data, potential applications in research and drug
development, and essential safety and handling information.

Chemical and Physical Properties

Methyl 3-(thiophen-3-yl)acrylate, also known as 3-Thiophen-3-yl-acrylic acid methyl ester, is a
key building block in organic synthesis. Its fundamental properties are summarized in the table
below.
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Property Value Reference

CAS Number 135835-43-7

Molecular Formula CsHs02S

Molecular Weight 168.21 g/mol

Appearance White solid [1]

Melting Point 48-49 °C [1]

IUPAC Name methyl 3-(thiophen-3- 2]
yl)acrylate

ZBUKIESAKFXOHF-
INChl Key [2]
UHFFFAOYSA-N

Synthesis of Methyl 3-(Thiophen-3-yl)acrylate

The synthesis of methyl 3-(thiophen-3-yl)acrylate can be effectively achieved through several
modern organic chemistry reactions. The most common and efficient methods include the
Palladium-Catalyzed Heck Reaction and the Horner-Wadsworth-Emmons olefination.

Palladium-Catalyzed Heck Reaction

A ligand and base-free palladium-catalyzed oxidative Heck reaction provides a direct route to
(E)-methyl 3-(thiophen-3-yl)acrylate from thiophene-3-boronic acid and methyl acrylate.[1] This
method is advantageous due to its operational simplicity and high efficiency.
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Reactants Catalyst System Solvent

Thiophene-3-boronic Acid Methyl Acrylate Pd(OAc): DMF
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(E)-methyl 3-(thiophen-3-yl)acrylate

Reactants Base Solvent

Methyl 2-(dimethoxyphosphoryl)acetate Thiophene-3-carboxaldehyde

Aqueous Media
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(E)-methyl 3-(thiophen-3-yl)acrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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